Cas no 16266-85-6 (Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate)

Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate structure
16266-85-6 structure
Product name:Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate
CAS No:16266-85-6
MF:C12H10O5
MW:234.205
CID:2780657
PubChem ID:54723608

Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • DTXSID80716273
    • 16266-85-6
    • Ethyl 4-hydroxy-1-oxo-1H-2-benzopyran-3-carboxylate
    • SCHEMBL11701604
    • Inchi: InChI=1S/C12H10O5/c1-2-16-12(15)10-9(13)7-5-3-4-6-8(7)11(14)17-10/h3-6,13H,2H2,1H3
    • InChI Key: KXTASKWMMVKCBY-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 234.05282342Da
  • Monoisotopic Mass: 234.05282342Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 72.8Ų

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